Cas no 62083-09-4 (2,5-Piperazinedione, 3,6-bis[2-(octylthio)ethyl]-)

2,5-Piperazinedione, 3,6-bis[2-(octylthio)ethyl]- structure
62083-09-4 structure
Product name:2,5-Piperazinedione, 3,6-bis[2-(octylthio)ethyl]-
CAS No:62083-09-4
MF:C24H46N2O2S2
MW:458.764244556427
CID:458790
PubChem ID:71390157

2,5-Piperazinedione, 3,6-bis[2-(octylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Piperazinedione, 3,6-bis[2-(octylthio)ethyl]-
    • 3,6-bis(2-octylsulfanylethyl)piperazine-2,5-dione
    • 3,6-BIS[2-(OCTYLSULFANYL)ETHYL]PIPERAZINE-2,5-DIONE
    • 62083-09-4
    • DTXSID00812089
    • Inchi: InChI=1S/C24H46N2O2S2/c1-3-5-7-9-11-13-17-29-19-15-21-23(27)26-22(24(28)25-21)16-20-30-18-14-12-10-8-6-4-2/h21-22H,3-20H2,1-2H3,(H,25,28)(H,26,27)
    • InChI Key: OFAIQENUJXGLKA-UHFFFAOYSA-N
    • SMILES: CCCCCCCCSCCC1C(=O)NC(C(=O)N1)CCSCCCCCCCC

Computed Properties

  • Exact Mass: 458.30038
  • Monoisotopic Mass: 458.30007106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 20
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 109Ų
  • XLogP3: 7.6

Experimental Properties

  • PSA: 58.2

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